Cas no 1260831-83-1 (3-[4-(2-Methoxyethoxy)phenyl]azetidine)

• Product Name: 3-[4-(2-Methoxyethoxy)phenyl]azetidine
• CAS No: 1260831-83-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6364589
• PubChem ID: 95439667
• Update Time: 2025-10-28

3-[4-(2-Methoxyethoxy)phenyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Methoxyethoxy)phenyl]azetidine
• EN300-7442193
• 1260831-83-1

• Inchi： 1S/C12H17NO2/c1-14-6-7-15-12-4-2-10(3-5-12)11-8-13-9-11/h2-5,11,13H,6-9H2,1H3
• InChI Key： KNHOJTBZVJSLBX-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=CC(=CC=1)C1CNC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-[4-(2-Methoxyethoxy)phenyl]azetidine

3-[4-(2-Methoxyethoxy)phenyl]azetidine (CAS No. 1260831-83-1): A Comprehensive Overview

3-[4-(2-Methoxyethoxy)phenyl]azetidine, also known by its CAS registry number 1260831-83-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical and biological properties. The compound's structure features a phenyl group substituted with a 2-methoxyethoxy moiety, making it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of 3-[4-(2-Methoxyethoxy)phenyl]azetidine involves advanced organic chemistry techniques, including nucleophilic substitution and cyclization reactions. Its structure has been extensively studied to understand its electronic properties, reactivity, and potential applications in drug design. Recent research has highlighted its role as a precursor in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for constructing more complex molecules. By modifying the substituents on the phenyl ring or the azetidine ring, chemists can tailor the compound's physicochemical properties to suit specific biological applications. For instance, studies have shown that azetidine derivatives can exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

In terms of physical properties, 3-[4-(2-Methoxyethoxy)phenyl]azetidine is typically a crystalline solid with a melting point in the range of 150–160°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under different conditions has also been investigated, with results indicating that it remains stable under moderate thermal and oxidative conditions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, which is crucial for understanding its reactivity in different chemical environments. For example, density functional theory (DFT) calculations have revealed that the azetidine ring contributes significantly to the compound's electronic conjugation, enhancing its ability to participate in π-interactions with biomolecules.

The biological evaluation of 3-[4-(2-Methoxyethoxy)phenyl]azetidine has also been a focal point of recent research efforts. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary studies suggest that this compound may inhibit the activity of certain kinases associated with cancer cell proliferation. While these findings are still in their early stages, they underscore the importance of further investigation into its therapeutic potential.

In addition to its pharmacological applications, 3-[4-(2-Methoxyethoxy)phenyl]azetidine has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are highly ordered molecular films with potential applications in nanotechnology and surface engineering. Researchers are currently exploring how these SAMs can be utilized to create advanced materials with tailored optical and mechanical properties.

The environmental impact of 3-[4-(2-Methoxyethoxy)phenyl]azetidine is another area gaining attention from scientists. Studies on its biodegradation pathways have revealed that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This information is critical for assessing its ecological risk and ensuring sustainable practices during its production and use.

In conclusion, 3-[4-(2-Methoxyethoxy)phenyl]azetidine (CAS No. 1260831-83-1) is a versatile compound with a wide range of applications across multiple disciplines. From drug discovery to materials science, this molecule continues to be a subject of intense research interest due to its unique chemical properties and potential for innovation. As new findings emerge from ongoing studies, it is likely that this compound will play an increasingly important role in advancing both scientific knowledge and practical applications.